4-Bromo-3-methylpicolinaldehyde
Overview
Description
4-Bromo-3-methylpicolinaldehyde is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. The compound is a derivative of picolinaldehyde, which is a versatile building block for various organic compounds. 4-Bromo-3-methylpicolinaldehyde has been synthesized using different methods, and its mechanism of action has been studied in detail.
Mechanism of Action
The mechanism of action of 4-Bromo-3-methylpicolinaldehyde is related to its ability to chelate metal ions. The compound has a nitrogen and oxygen donor atoms that can coordinate with metal ions, leading to the formation of a stable complex. The complex formation results in a change in the fluorescence properties of the compound, which can be used to detect and quantify metal ions.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of 4-Bromo-3-methylpicolinaldehyde. However, studies have shown that the compound is non-toxic and has low cytotoxicity, making it suitable for biological applications. The compound has also been shown to be stable under physiological conditions, indicating its potential use in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-Bromo-3-methylpicolinaldehyde is its strong fluorescence properties, which make it suitable for detecting and quantifying metal ions. The compound is also easy to synthesize using simple and cost-effective methods. However, one of the limitations of the compound is its limited solubility in water, which can affect its performance in biological and environmental samples.
Future Directions
There are several future directions for 4-Bromo-3-methylpicolinaldehyde research. One of the areas of interest is the development of new fluorescent sensors based on the compound for detecting and quantifying other metal ions. The compound can also be used as a building block for synthesizing other organic compounds with potential applications in drug discovery and material science. Additionally, studies can be conducted to investigate the potential use of the compound in vivo, such as imaging metal ions in living organisms.
Conclusion:
4-Bromo-3-methylpicolinaldehyde is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. The compound has been synthesized using different methods, and its mechanism of action has been studied in detail. 4-Bromo-3-methylpicolinaldehyde has potential applications in fluorescent sensors, drug discovery, and material science. However, further studies are needed to explore its full potential and overcome its limitations.
Scientific Research Applications
4-Bromo-3-methylpicolinaldehyde has been used in various scientific research applications. One of the most significant applications is in the field of fluorescent sensors. The compound exhibits strong fluorescence properties, which make it suitable for detecting and quantifying metal ions, such as copper and iron, in biological and environmental samples. The compound has also been used as a building block for synthesizing other organic compounds, such as Schiff bases and azomethines, which have potential applications in drug discovery and material science.
properties
IUPAC Name |
4-bromo-3-methylpyridine-2-carbaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO/c1-5-6(8)2-3-9-7(5)4-10/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGAWLPYGNKDDHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1C=O)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601270993 | |
Record name | 4-Bromo-3-methyl-2-pyridinecarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601270993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-methylpicolinaldehyde | |
CAS RN |
886372-15-2 | |
Record name | 4-Bromo-3-methyl-2-pyridinecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=886372-15-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-3-methyl-2-pyridinecarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601270993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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